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Abstract

The emergence of N-nitrosamine impurities as a significant concern in the pharmaceutical
industry necessitates a robust framework for their control. N-Nitroso Teneligliptin, a potential
impurity in the antidiabetic drug Teneligliptin, falls under this purview. This technical guide
provides an in-depth exploration of the methodologies and regulatory philosophies
underpinning the establishment of an acceptable intake (Al) limit for N-Nitroso Teneligliptin.
We will delve into the regulatory landscape, the toxicological principles guiding risk
assessment, and the analytical strategies essential for ensuring patient safety and regulatory
compliance.

The Challenge of Nitrosamine Impurities in
Pharmaceuticals

Nitrosamines are a class of chemical compounds, many of which are classified as probable or
possible human carcinogens based on extensive animal studies.[1][2] Their unexpected
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presence in various drug products has led to widespread regulatory scrutiny and product
recalls, underscoring the critical need for proactive risk assessment and control strategies
throughout a drug's lifecycle.[1] The formation of nitrosamines can occur during the synthesis
of the active pharmaceutical ingredient (API) or the drug product, and even during storage,
often stemming from the reaction of secondary or tertiary amines with nitrosating agents (e.g.,
nitrites).[1][3]

The core principle of managing these impurities is to limit patient exposure to a level that poses
a negligible lifetime cancer risk.[2][4] This is achieved by establishing an Acceptable Intake (Al)
limit, which represents a daily exposure to a mutagenic impurity that approximates a 1 in
100,000 increased cancer risk over a lifetime of 70 years.[1][5][6]

The Regulatory Framework: A Harmonized
Approach

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA), have established comprehensive guidelines for the control
of nitrosamine impurities.[4][7][8] These guidelines are largely harmonized under the umbrella
of the International Council for Harmonisation of Technical Requirements for Pharmaceuticals
for Human Use (ICH), particularly the M7 guideline, "Assessment and Control of DNA Reactive
(Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk."[2][9]

Nitrosamines are categorized as a "cohort of concern” within ICH M7, signifying their high
carcinogenic potency, which necessitates a more stringent control approach than the standard
Threshold of Toxicological Concern (TTC).[2] The FDA's guidance, "Control of Nitrosamine
Impurities in Human Drugs," provides a detailed roadmap for manufacturers, emphasizing a
three-step process:

¢ Risk Assessment: A thorough evaluation of the manufacturing process and materials to
identify potential sources of nitrosamine formation or contamination.[1][4]

o Confirmatory Testing: If a risk is identified, sensitive and validated analytical methods must
be employed to detect and quantify any nitrosamine impurities.[1][10]

« Mitigation and Control: Implementing changes to the manufacturing process, sourcing of
materials, or formulation to reduce or eliminate the presence of nitrosamines.[1][10]
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N-Nitroso Teneligliptin: A Case Study

N-Nitroso Teneligliptin is the N-nitroso derivative of Teneligliptin, a dipeptidyl peptidase-4
(DPP-4) inhibitor used for the treatment of type 2 diabetes.[11] As Teneligliptin contains a
secondary amine moiety, it is susceptible to nitrosation, leading to the formation of N-Nitroso
Teneligliptin. This specific impurity is classified as a Nitrosamine Drug Substance-Related
Impurity (NDSRI), as it is structurally related to the API itself.[1][10]

As of the latest regulatory updates, a specific, compound-specific Al limit for N-Nitroso
Teneligliptin has not been formally published by major regulatory agencies like the FDA or
EMA in their publicly available lists.[12][13][14] In the absence of such data, a scientifically
rigorous approach is required to derive a defensible Al limit.

Deriving the Acceptable Intake Limit for N-Nitroso
Teneligliptin

The primary method for establishing an Al for a novel or unlisted nitrosamine is the
Carcinogenic Potency Categorization Approach (CPCA). This approach, endorsed by both the
FDA and EMA, utilizes structure-activity relationships (SAR) to assign a nitrosamine to a
specific potency category, each with a corresponding Al limit.[2][6][8][15]

The CPCA framework is based on the principle that the carcinogenic potency of a nitrosamine
is influenced by its chemical structure, particularly the presence of activating and deactivating
features that affect its metabolic activation to a DNA-reactive species.

The Carcinogenic Potency Categorization Approach
(CPCA) Workflow

The following diagram illustrates the logical workflow for assigning an Al limit to an NDSRI like
N-Nitroso Teneligliptin using the CPCA.
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Caption: Workflow for Determining the Acceptable Intake Limit for N-Nitroso Teneligliptin.
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Structural Analysis and Potency Scoring

The CPCA involves a scoring system based on the presence of a-hydrogen atoms and other
structural features that influence carcinogenic potency. A lower score generally indicates higher
potency and a more stringent Al limit.

Recommended Al .
Potency Category Potency Score Lo Rationale
Limit (ng/day)

Based on the Al for
highly potent

1 <10 26.5 nitrosamines like N-
nitrosodiethylamine
(NDEA).[6]

Representative of
potent nitrosamines
2 11-15 100 such as N-
nitrosodimethylamine
(NDMA).[6]

Reflects a 4-fold

decrease in potency
3 16-20 400 from Category 2 due

to weakly deactivating

features.[6]

Represents
significantly lower

4 21-25 1500
potency due to strong

deactivating features.

Lowest potency
category, with the Al
aligned with the

5 =26 1500 Threshold of
Toxicological Concern
(TTC) for mutagenic

impurities.
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Table 1: FDA's Predicted Carcinogenic Potency Categories and Associated Al Limits for
NDSRIs.[6]

A detailed structural analysis of N-Nitroso Teneligliptin would be required to assign it to one of
these categories. This involves identifying features such as the nature of the carbon atoms
adjacent (alpha) to the nitroso-nitrogen and any electron-withdrawing or bulky groups that may
hinder metabolic activation.

Analytical Methodologies for the Control of N-
Nitroso Teneligliptin

Once an Al limit is established, robust analytical methods are essential for the detection and
quantification of N-Nitroso Teneligliptin at or below this limit. Given the trace levels at which
these impurities must be controlled, highly sensitive and selective techniques are required.

The most commonly employed analytical techniques for nitrosamine analysis are:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard
for its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including
non-volatile NDSRIs like N-Nitroso Teneligliptin.[16][17][18]

e Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): Suitable for volatile
nitrosamines, but may require derivatization for less volatile compounds.[16][18]

A Generalized Analytical Workflow

The development and validation of an analytical method for N-Nitroso Teneligliptin would
follow a systematic process.
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Caption: Generalized Workflow for the Development and Validation of an Analytical Method for
N-Nitroso Teneligliptin.

The availability of a certified reference standard for N-Nitroso Teneligliptin is a critical
prerequisite for accurate quantification.[11][19][20] The method must be validated to
demonstrate that its limit of quantification (LOQ) is sufficiently below the established Al limit to
ensure effective control.[17]
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Conclusion and Future Outlook

The control of N-nitrosamine impurities is a dynamic and evolving field. While a specific Al for

N-Nitroso Teneligliptin is not yet published in harmonized guidelines, the framework for its

derivation is well-established. By applying the Carcinogenic Potency Categorization Approach,

grounded in the principles of ICH M7, a scientifically sound and defensible Al limit can be

determined. This, coupled with the development of highly sensitive and validated analytical

methodologies, forms the cornerstone of a robust control strategy.

Drug development professionals must remain vigilant, continuously monitoring regulatory

updates and applying a lifecycle management approach to mitigate the risks associated with

nitrosamine impurities.[9] This proactive stance is not only essential for regulatory compliance

but is a fundamental component of our collective responsibility to ensure patient safety.

References

FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (URL: [Link])
Control of Nitrosamine Impurities in Human Drugs - FDA. (URL: [Link])
FDA Updated Guidance On Nitrosamine Impurities - Starodub. (URL: [Link])

ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support.
(URL: [Link])

FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
(URL: [Link])

Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. (URL: [Link])

The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. (URL.:
[Link])

Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (URL:
[Link])

ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources. (URL:
[Link])

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15815943/docs?utm_src=pdf-body#a-technical-guide-to-establishing-acceptable-intake-limits-for-n-nitroso-teneligliptin
https://zamann-pharma.com/2024/09/11/ich-m7-for-nitrosamines-steps-for-a-lifecycle-management/
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs
https://www.fda.gov/media/141720/download
https://starodub.nl/fda-updated-guidance-on-nitrosamine-impurities/
https://zamannpharma.com/ich-m7-for-nitrosamines-steps-for-a-lifecycle-management/
https://www.sglaw.com/news/fda-issues-revised-guidance-on-the-control-of-nitrosamine-impurities-in-human-drugs/
https://ardena.com/wp-content/uploads/2023/11/qa-with-ardena-experts-nitrosamine-risk-assessment-according-to-ich-m7.pdf
https://resolvemass.com/the-impact-of-ich-m7r2-updates-on-nitrosamine-risk-assessment-and-control/
https://www.linkedin.com/pulse/guidance-breakdown-fda-revises-its-final-guidance-nitrosamine-gqupc
https://www.raps.org/news-and-articles/news-articles/2024/6/ich-announces-forthcoming-documents-on-nitrosamin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Established acceptable intake for nitrosamines in medicines. (URL: [Link])

Appendix 1: Acceptable intakes established for N-nitrosamines - EMA. (URL: [Link])

N-Nitroso Teneligliptin - Veeprho. (URL: [Link])

Established acceptable intake for other nitroso-structures in medicines. (URL: [Link])

CDER Nitrosamine Impurity Acceptable Intake Limits - FDA. (URL: [Link])

Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca.
(URL: [Link])

FDA sets acceptable intake limits for nitrosamines in drugs | RAPS. (URL: [Link])

Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities
(NDSRIs) Guidance for Industry - FDA. (URL: [Link])

EMA: 14 New/Updated Acceptable Intakes for N-nitrosamines. (URL: [Link])

Pathways for N -Nitroso Compound Formation: Secondary Amines and Beyond | Request
PDF - ResearchGate. (URL: [Link])

N-Nitroso Teneligliptin - API Impurities - Alentris Research Pvt. Ltd. (URL: [Link])

Nitrosamine impurities in medications: guidance for marketing authorisation holders -
European Union. (URL: [Link])

EMA: 14 New/Updated Acceptable Intakes for N-nitrosamines - GMP Publishing. (URL:
[Link])

N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative
potency comparison to establish an acceptable intake for NTTP - PubMed. (URL: [Link])

Mechanisms of action of N-nitroso compounds - PubMed. (URL: [Link])

Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical
Ingredients, Drug Products and Other Matrices - PubMed. (URL: [Link])

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.tga.gov.au/resources/publication/guidance/established-acceptable-intake-nitrosamines-medicines
https://www.ema.europa.eu/en/documents/referral/nitrosamines-emea-h-a53-1490-appendix-1-acceptable-intakes-established-n-nitrosamines_en.pdf
https://www.benchchem.com/product/b15815943/docs?utm_src=pdf-body#a-technical-guide-to-establishing-acceptable-intake-limits-for-n-nitroso-teneligliptin
https://www.veeprho.com/product/n-nitroso-teneligliptin/
https://www.tga.gov.au/resources/publication/guidance/established-acceptable-intake-other-nitroso-structures-medicines
https://www.fda.gov/drugs/drug-safety-and-availability/cder-nitrosamine-impurity-acceptable-intake-limits
https://www.canada.ca/en/health-canada/services/drugs-health-products/compliance-enforcement/information-health-product/drugs/nitrosamine-impurities/acceptable-intake-limits.html
https://www.raps.org/news-and-articles/news-articles/2023/8/fda-sets-acceptable-intake-limits-for-nitrosamin
https://www.fda.gov/media/171023/download
https://www.gmp-publishing.com/content/en/gmp-news/gmp-logfile/d/ema-14-new-updated-acceptable-intakes-for-n-nitrosamines
https://www.researchgate.net/publication/382042732_Pathways_for_N_-Nitroso_Compound_Formation_Secondary_Amines_and_Beyond
https://www.benchchem.com/product/b15815943/docs?utm_src=pdf-body#a-technical-guide-to-establishing-acceptable-intake-limits-for-n-nitroso-teneligliptin
https://alentrisresearch.com/product/n-nitroso-teneligliptin/
https://www.ema.europa.eu/en/human-regulatory-medicines/post-authorisation/pharmacovigilance-guidance/nitrosamine-impurities-medicines-guidance-marketing-authorisation-holders
https://www.gmp-publishing.com/content/en/gmp-news/gmp-logfile/d/ema-14-new-updated-acceptable-intakes-for-n-nitrosamines
https://pubmed.ncbi.nlm.nih.gov/39067806/
https://pubmed.ncbi.nlm.nih.gov/6341544/
https://pubmed.ncbi.nlm.nih.gov/39158368/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exploration and detection of nitrosamine impurity nitroso-STG-19 in sitagliptin tablets and
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(PDF) Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical
Ingredients, Drug Products and Other Matrices - ResearchGate. (URL: [Link])
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N-nitrosamine impurity risk assessment in pharmaceuticals: Utilizing In vivo mutation relative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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